![molecular formula C13H22N4O2 B7577641 1-Ethoxy-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-2-ol](/img/structure/B7577641.png)
1-Ethoxy-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-2-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Ethoxy-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-2-ol is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound is commonly referred to as EPPP and is a member of the piperazine family of compounds. EPPP has been shown to have various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
EPPP is believed to exert its therapeutic effects by acting on various neurotransmitter systems in the brain. Specifically, EPPP has been shown to interact with dopamine, serotonin, and adrenergic receptors. By modulating the activity of these neurotransmitter systems, EPPP may be able to alleviate symptoms of various psychiatric and neurological disorders.
Biochemical and Physiological Effects:
EPPP has been shown to have various biochemical and physiological effects. In addition to its interactions with neurotransmitter systems, EPPP has been shown to modulate the activity of various enzymes and ion channels in the body. Specifically, EPPP has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. EPPP has also been shown to modulate the activity of ion channels involved in pain perception and inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using EPPP in laboratory experiments is that it has been well-studied and its mechanism of action is relatively well-understood. Additionally, EPPP is relatively easy to synthesize and can be obtained in relatively large quantities. However, one limitation of using EPPP in laboratory experiments is that its effects may be difficult to interpret due to its interactions with multiple neurotransmitter systems and enzymes.
Future Directions
There are many potential future directions for research on EPPP. One area of interest is the development of EPPP analogues that may have improved therapeutic properties. Additionally, further investigation is needed to fully understand the mechanisms by which EPPP exerts its effects on neurotransmitter systems and enzymes. Finally, clinical trials are needed to determine the safety and efficacy of EPPP as a therapeutic agent for various psychiatric and neurological disorders.
Synthesis Methods
The synthesis of EPPP involves the reaction of 1-ethoxy-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-2-one with sodium borohydride in the presence of an acid catalyst. This reaction results in the reduction of the ketone group to an alcohol, producing EPPP.
Scientific Research Applications
EPPP has been investigated for its potential as a therapeutic agent in various scientific research studies. One study found that EPPP has antipsychotic effects and may be a useful treatment for schizophrenia. Another study showed that EPPP has anxiolytic effects and may be helpful in treating anxiety disorders. Additionally, EPPP has been shown to have anti-inflammatory and analgesic effects, making it a potential treatment for pain and inflammation.
properties
IUPAC Name |
1-ethoxy-3-(4-pyrimidin-2-ylpiperazin-1-yl)propan-2-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H22N4O2/c1-2-19-11-12(18)10-16-6-8-17(9-7-16)13-14-4-3-5-15-13/h3-5,12,18H,2,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPIRLOLHCIMAAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCC(CN1CCN(CC1)C2=NC=CC=N2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.